Cas no 2387594-79-6 (7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride)

• Product Name: 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride
• CAS No: 2387594-79-6
• MF: C₈H₅ClFNO₄S
• MW: 265.646003484726
• CID: 5155372
• Update Time: 2026-03-03

7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolesulfonyl chloride, 7-fluoro-2,3-dihydro-3-methyl-2-oxo-
• 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride

• Inchi： 1S/C8H5ClFNO4S/c1-11-6-5(16(9,13)14)3-2-4(10)7(6)15-8(11)12/h2-3H,1H3
• InChI Key： RXPSPSMENDNWDT-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC(S(Cl)(=O)=O)=C2N(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride

7-Fluoro-3-Methyl-2-Oxo-1,3-Benzoxazole-4-Sulfonyl Chloride: A Comprehensive Overview

The compound 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride (CAS No. 2387594-79-6) is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a benzoxazole ring system substituted with a fluoro group at position 7, a methyl group at position 3, and a sulfonyl chloride group at position 4. These substituents confer unique chemical properties, making it an invaluable building block in modern chemical synthesis.

The benzoxazole core of this compound is a heterocyclic aromatic system that exhibits excellent stability and reactivity. The presence of the fluoro group at position 7 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Similarly, the methyl group at position 3 provides steric bulk and can modulate the molecule's reactivity and solubility. The sulfonyl chloride group at position 4 is highly reactive and serves as an electrophilic site for nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis.

Recent studies have highlighted the potential of 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride in drug discovery. Researchers have explored its role as a precursor for bioactive compounds targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, its derivatives have shown promising activity as kinase inhibitors and anti-inflammatory agents. The compound's ability to undergo nucleophilic substitution reactions facilitates the introduction of diverse functional groups, enabling the creation of structurally complex molecules with tailored pharmacological properties.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable sulfonamides upon reaction with amines has been exploited in the development of advanced polymers and coatings. These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and electronics industries.

The synthesis of 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the benzoxazole ring system through cyclization reactions followed by functionalization with the sulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies suggest that under specific conditions, such as microbial degradation or photochemical reactions, the compound can undergo transformation into less hazardous byproducts. These findings are crucial for developing sustainable practices for handling and disposing of this chemical.

In conclusion, 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-4-sulfonyl chloride (CAS No. 2387594